Cas no 1190321-92-6 (6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine)

6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with chloro and fluoro substituents at the 6- and 4-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing effects of the halogen substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its rigid bicyclic framework contributes to stability while maintaining compatibility with diverse reaction conditions. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents, due to its ability to modulate electronic and steric properties in target structures.
6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine structure
1190321-92-6 structure
Product Name:6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine
CAS No:1190321-92-6
MF:C7H4ClFN2
MW:170.5714635849
MDL:MFCD12963461
CID:4562477
PubChem ID:53413060
Update Time:2025-11-01

6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine
    • 6-CHLORO-4-FLUORO-7-AZAINDOLE
    • SB14532
    • 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-4-fluoro-
    • AKOS027424431
    • CS-0050223
    • 1190321-92-6
    • AS-54207
    • DB-414948
    • P17630
    • MFCD12963461
    • SCHEMBL23147958
    • 6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine
    • MDL: MFCD12963461
    • Inchi: 1S/C7H4ClFN2/c8-6-3-5(9)4-1-2-10-7(4)11-6/h1-3H,(H,10,11)
    • InChI Key: TYPWYNTVKYXJCY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C2C=CNC2=N1)F

Computed Properties

  • Exact Mass: 170.0047040 g/mol
  • Monoisotopic Mass: 170.0047040 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7
  • Molecular Weight: 170.57

6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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abcr
AB511083-100 mg
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Additional information on 6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-92-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, 6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-92-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolopyridine backbone, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's chloro and fluoro substituents play a critical role in its reactivity and binding affinity, making it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug discovery, computational models frequently reference 6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine as a scaffold for virtual screening, aligning with the growing demand for precision medicine solutions.

From a synthetic chemistry perspective, the compound's stability under various conditions makes it a preferred choice for high-throughput screening (HTS) assays. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility in creating diverse molecular libraries. These attributes resonate with the industry's shift toward green chemistry, as researchers seek sustainable methods to optimize yield and reduce waste.

Another area of growing interest is the compound's potential role in agrochemical innovation. As global attention turns to food security and sustainable farming, derivatives of 6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine are being explored for their herbicidal and fungicidal properties. This aligns with searches for eco-friendly crop protection agents, a trending topic among agricultural scientists and policymakers.

In material science, the compound's electron-deficient nature has sparked investigations into its use in organic electronics, such as OLEDs and photovoltaic cells. The demand for energy-efficient materials has driven research into its optoelectronic properties, with publications highlighting its potential in light-emitting diodes (LEDs).

For researchers sourcing this compound, understanding its storage conditions and handling protocols is essential. While not classified as hazardous, proper measures ensure longevity and purity—common concerns reflected in search queries like "stable pyrrolopyridine derivatives" and "fluoro-chloro heterocycle synthesis."

In summary, 6-Chloro-4-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-92-6) represents a multifaceted tool for modern chemistry. Its applications span drug development, agriculture, and advanced materials, addressing pressing global challenges. As interdisciplinary research grows, this compound will likely remain at the forefront of innovation, answering the call for smarter, more sustainable solutions.

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